Cas no 309279-72-9 (2-(2,5-dichlorobenzenesulfonamido)benzoic acid)

• Product Name: 2-(2,5-dichlorobenzenesulfonamido)benzoic acid
• CAS No: 309279-72-9
• MF: C₁₃H₉Cl₂NO₄S
• MW: 346.185860395432
• CID: 6225349
• PubChem ID: 2313587
• Update Time: 2025-06-29

2-(2,5-dichlorobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dichlorobenzenesulfonamido)benzoic acid
• 309279-72-9
• 2-[(2,5-dichlorophenyl)sulfonylamino]benzoic Acid
• AKOS000114682
• EN300-00325
• 2-(2,5-dichlorobenzenesulfonamido)benzoicacid
• 2-(2,5-Dichloro-benzenesulfonylamino)-benzoic acid
• Z45511851

• Inchi： 1S/C13H9Cl2NO4S/c14-8-5-6-10(15)12(7-8)21(19,20)16-11-4-2-1-3-9(11)13(17)18/h1-7,16H,(H,17,18)
• InChI Key： OZBBYFCITOSXSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(NC1C=CC=CC=1C(=O)O)(=O)=O)Cl

Computed Properties

• Exact Mass: 344.9629343g/mol
• Monoisotopic Mass: 344.9629343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(2,5-dichlorobenzenesulfonamido)benzoic acid

Introduction to 2-(2,5-dichlorobenzenesulfonamido)benzoic acid (CAS No. 309279-72-9)

2-(2,5-dichlorobenzenesulfonamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 309279-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The presence of both chloro substituents and a sulfonamido functional group in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 2-(2,5-dichlorobenzenesulfonamido)benzoic acid consists of a benzoic acid core substituted with a sulfonamido group at the 2-position of a 2,5-dichlorobenzene ring. This arrangement imparts specific electronic and steric characteristics to the molecule, which can influence its interactions with biological targets. The benzoic acid moiety is known for its role in various pharmacological applications, while the sulfonamido group is a key pharmacophore that enhances binding affinity and metabolic stability. The dichloro substitution pattern further modulates the reactivity and selectivity of the compound, making it an attractive candidate for medicinal chemistry investigations.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including antibacterial, antiviral, anti-inflammatory, and anticancer applications. The structural features of 2-(2,5-dichlorobenzenesulfonamido)benzoic acid make it a compelling candidate for further exploration in these contexts. Specifically, the sulfonamido group can serve as a hinge-binding motif, interacting with specific residues in protein targets, while the chloro substituents can enhance lipophilicity and cell membrane permeability.

One of the most intriguing aspects of 2-(2,5-dichlorobenzenesulfonamido)benzoic acid is its potential as a lead compound for drug discovery. Researchers have been leveraging computational methods and high-throughput screening techniques to identify derivatives with enhanced biological activity. For instance, studies have demonstrated that modifications at the benzoic acid core or the sulfonamido group can significantly alter the pharmacokinetic properties of the compound. This flexibility allows chemists to fine-tune the molecule's characteristics to optimize its efficacy and minimize side effects.

The synthesis of 2-(2,5-dichlorobenzenesulfonamido)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of a biphenyl derivative followed by sulfonation and subsequent formation of the sulfonamido group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are crucial for producing high-quality intermediates that are essential for subsequent derivatization and biological testing.

From a biological perspective, 2-(2,5-dichlorobenzenesulfonamido)benzoic acid has been investigated for its potential interactions with various enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory activity against certain therapeutic targets. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in metabolic pathways relevant to inflammation and cancer progression. Additionally, the sulfonamido group's ability to form hydrogen bonds with biological targets makes it an excellent scaffold for designing molecules with high binding affinity.

The pharmaceutical industry has been particularly interested in sulfonamide-based drugs due to their favorable pharmacological profiles. Compounds like 2-(2,5-dichlorobenzenesulfonamido)benzoic acid represent an important class of molecules that could lead to new treatments for a variety of diseases. As research continues to uncover new biological functions and mechanisms, compounds like this one will play an increasingly critical role in drug development pipelines.

In conclusion,2-(2,5-dichlorobenzenesulfonamido)benzoic acid (CAS No. 309279-72-9) is a structurally unique compound with significant potential in pharmaceutical applications. Its combination of electronic and steric features makes it an excellent candidate for further chemical modifications and biological evaluations. As our understanding of drug design principles advances，this compound will continue to be explored as a lead structure for developing novel therapeutic agents.